Cas no 65171-89-3 (3-hydroxy-1H-Pyrrole-2-carboxylic acid ethyl ester)
65171-89-3 structure
Product Name:3-hydroxy-1H-Pyrrole-2-carboxylic acid ethyl ester
CAS No:65171-89-3
MF:C7H9NO3
MW:155.151262044907
CID:404583
PubChem ID:54723311
Update Time:2025-04-19
3-hydroxy-1H-Pyrrole-2-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-hydroxy-1H-Pyrrole-2-carboxylic acid ethyl ester
- ethyl 3-hydroxy-1H-pyrrole-2-carboxylate
- 1H-Pyrrole-2-carboxylic acid, 3-hydroxy-, ethyl ester
- SCHEMBL6778868
- 65171-89-3
- DTXSID30716268
-
- Inchi: 1S/C7H9NO3/c1-2-11-7(10)6-5(9)3-4-8-6/h3-4,8-9H,2H2,1H3
- InChI Key: KHQHIVHXOLYMDA-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=C(C=CN1)O)=O
Computed Properties
- Exact Mass: 155.05827
- Monoisotopic Mass: 155.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 62.3Ų
Experimental Properties
- PSA: 62.32
3-hydroxy-1H-Pyrrole-2-carboxylic acid ethyl ester Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
65171-89-3 (3-hydroxy-1H-Pyrrole-2-carboxylic acid ethyl ester) Related Products
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